Cas no 74841-84-2 (9,10-Episulfide-alpha-Humulene)

• Product Name: 9,10-Episulfide-alpha-Humulene
• CAS No: 74841-84-2
• MF: C₁₅H₂₄S
• MW: 236.416063308716
• CID: 2041138
• PubChem ID: 165352523
• Update Time: 2025-04-21

9,10-Episulfide-alpha-Humulene Chemical and Physical Properties

Names and Identifiers

• 9,10-Episulfide-alpha-Humulene
• 12-Thiabicyclo[9.1.0]dodeca-3,7-diene, 3,7,10,10-tetramethyl-
• 74841-84-2
• DTXSID601182134

• Inchi： 1S/C15H24S/c1-11-6-5-7-12(2)10-13-14(16-13)15(3,4)9-8-11/h7-8,13-14H,5-6,9-10H2,1-4H3
• InChI Key： SVXFQANDXQPHJI-UHFFFAOYSA-N
• SMILES： CC1CCC=C(C)CC2C(S2)C(C)(C)CC=1

Computed Properties

• Exact Mass: 236.15987194Da
• Monoisotopic Mass: 236.15987194Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes Thiiranes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes